Cas no 1858256-50-4 (N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine)

• Product Name: N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine
• CAS No: 1858256-50-4
• MF: C₁₃H₂₇NSi₂
• MW: 253.531185388565
• MDL: MFCD29067143
• CID: 5192068
• Update Time: 2026-03-05

N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine

• MDL： MFCD29067143
• Inchi： 1S/C13H27NSi2/c1-13(2,3)14-16(6,7)15(4,5)12-10-8-9-11-12/h8-12,14H,1-7H3
• InChI Key： JWRNNQNDYRQUAV-UHFFFAOYSA-N
• SMILES： [Si](NC(C)(C)C)(C)(C)[Si](C1C=CC=C1)(C)C

Additional information on N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine

N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine: A Comprehensive Overview

N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine, also known by its CAS number 1858256-50-4, is a highly specialized compound with unique chemical properties. This compound has garnered significant attention in the field of organometallic chemistry due to its complex structure and potential applications in various industrial and academic settings. The molecule consists of a central amine group linked to two bulky substituents: a tert-butyl group and a cyclopentadienyltetramethyldisilyl group. These substituents contribute to the compound's stability, reactivity, and versatility in chemical reactions.

The synthesis of N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine involves a multi-step process that typically begins with the preparation of the cyclopentadienyltetramethyldisilyl group. This group is derived from cyclopentadiene, which undergoes silylation using tetramethylsilane in the presence of a Lewis acid catalyst. The resulting intermediate is then subjected to nucleophilic substitution with tert-butylamine to form the final product. The reaction conditions, including temperature, pressure, and solvent choice, play a critical role in ensuring high yields and purity of the final compound.

Recent studies have highlighted the potential of this compound as a versatile reagent in organometallic synthesis. Its bulky substituents make it an excellent candidate for use in catalytic processes where steric hindrance can enhance selectivity and reaction efficiency. For instance, researchers have explored its application as a ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and olefin polymerization. The tert-butyl group provides electronic modulation, while the cyclopentadienyltetramethyldisilyl group offers steric protection, making this compound ideal for stabilizing reactive intermediates.

In addition to its role in catalysis, N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine has shown promise in materials science applications. Its unique structure allows for the formation of stable complexes with transition metals, which can be used in the development of novel materials with tailored electronic and mechanical properties. For example, recent research has focused on its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, where its steric bulk helps prevent aggregation and enhances porosity.

The stability of this compound under various conditions has also been a topic of interest. Studies have demonstrated that it exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications. Additionally, its resistance to hydrolysis under mild conditions ensures its usability in aqueous environments without degradation. These properties make it a valuable tool in both laboratory research and industrial processes.

From an environmental perspective, the synthesis and handling of N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine are considered safe when proper precautions are taken. Its non-toxic nature and lack of hazardous byproducts during synthesis contribute to its eco-friendly profile. However, as with any chemical compound, appropriate safety measures should be implemented during storage and use to prevent unintended exposure or contamination.

In conclusion, N-(tert-Butyl)-N-(cyclopentadienyltetramethyldisilyl)amine is a multifaceted compound with significant potential across various fields of chemistry. Its unique structure, stability, and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing modern chemical science.